1-Ethyl-4-isocyanatopyrazole
Overview
Description
Synthesis Analysis
Pyrazole derivatives, which 1-Ethyl-4-isocyanatopyrazole is a part of, can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . Another method involves the reaction of ethyl 1-aryl-4-isocyanatopyrazole-3-carboxylates with aliphatic amines followed by cyclization of the obtained 4-ureidopyrazole-3-carboxylic acid esters in the presence of bases .Chemical Reactions Analysis
Pyrazole derivatives, including 1-Ethyl-4-isocyanatopyrazole, have been used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . A method for the preparation of 6-alkyl-2-aryl-2H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-diones involves the reaction of ethyl 1-aryl-4-isocyanatopyrazole-3-carboxylates with aliphatic amines followed by cyclization of the obtained 4-ureidopyrazole-3-carboxylic acid esters in the presence of bases .Scientific Research Applications
- 1-Ethyl-4-isocyanatopyrazole serves as a valuable synthetic intermediate. Researchers use it to create structurally diverse pyrazole derivatives. These derivatives play a crucial role in preparing relevant chemicals across various fields, including biological, physical-chemical, material science, and industrial applications .
- The pyrazole scaffold is present in various small molecules with diverse agricultural and pharmaceutical activities. 1-Ethyl-4-isocyanatopyrazole contributes to the synthesis of compounds used in crop protection (agrochemicals) and drug development (pharmaceuticals) .
- Some pyrazole derivatives, including 1-Ethyl-4-isocyanatopyrazole, exhibit bioactivities. These compounds may interact with biological targets, making them relevant for drug discovery and medicinal chemistry .
Synthetic Intermediates in Organic Chemistry
Agrochemicals and Pharmaceutical Compounds
Biological Activities and Drug Discovery
Future Directions
Pyrazole-containing compounds, including 1-Ethyl-4-isocyanatopyrazole, have proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields. Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications . Future research directions may include the development of more efficient and selective synthesis methods for pyrazole derivatives .
properties
IUPAC Name |
1-ethyl-4-isocyanatopyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O/c1-2-9-4-6(3-8-9)7-5-10/h3-4H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFKMDUZXWCUMSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)N=C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-4-isocyanatopyrazole | |
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